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Compound of Interest

Compound Name:
D-Saccharic acid 1,4-lactone

hydrate

Cat. No.: B022300 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the quantitative analysis of D-
Saccharic acid 1,4-lactone hydrate using High-Performance Liquid Chromatography (HPLC).

Introduction
D-Saccharic acid 1,4-lactone, a derivative of D-glucaric acid, is a potent inhibitor of β-

glucuronidase. This enzyme is implicated in the metabolism of various drugs and endogenous

compounds, as well as in certain pathological conditions. Accurate quantification of D-

Saccharic acid 1,4-lactone is crucial for research in drug development, clinical diagnostics, and

food science. This application note details a reliable HPLC method for its analysis.

Physicochemical Properties
A summary of the key properties of D-Saccharic acid 1,4-lactone hydrate is presented in

Table 1.

Table 1: Physicochemical Properties of D-Saccharic Acid 1,4-Lactone Hydrate
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Property Value Reference

Synonyms D-Glucaro-1,4-lactone, DSAL

Molecular Formula C₆H₈O₇ • H₂O

Molecular Weight 210.14 g/mol

CAS Number 61278-30-6

Purity (by HPLC) ≥98.0%

UV λmax 216 nm

Solubility Water: 50 mg/mL

DMSO: 42 mg/mL [1]

Storage Temperature 2-8°C

Experimental Protocols
This section outlines the necessary equipment, reagents, and procedures for the HPLC

analysis of D-Saccharic acid 1,4-lactone hydrate.

HPLC system with a UV detector

Analytical balance

pH meter

Volumetric flasks and pipettes

Syringe filters (0.45 µm)

HPLC vials

D-Saccharic acid 1,4-lactone hydrate analytical standard (≥98.0% purity)

Acetonitrile (HPLC grade)

Ammonium formate (LC-MS grade)
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Formic acid (LC-MS grade)

Deionized water (18.2 MΩ·cm)

Stock Solution (1 mg/mL): Accurately weigh 10 mg of D-Saccharic acid 1,4-lactone
hydrate and dissolve it in 10 mL of deionized water in a volumetric flask.

Working Standards: Prepare a series of working standards by diluting the stock solution with

the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

The sample preparation method will vary depending on the matrix. For aqueous samples,

filtration through a 0.45 µm syringe filter may be sufficient. For more complex matrices, such as

biological fluids or food samples, a protein precipitation or solid-phase extraction (SPE) step

may be necessary.

A Hydrophilic Interaction Liquid Chromatography (HILIC) method is recommended for the

analysis of the polar D-Saccharic acid 1,4-lactone.

Table 2: HPLC Method Parameters

Parameter Condition

Column
HILIC Column (e.g., Waters ACQUITY UPLC

BEH HILIC, 2.1 x 100 mm, 1.7 µm)

Mobile Phase A
10 mM Ammonium formate in Water with 0.1%

Formic Acid

Mobile Phase B
90:10 Acetonitrile:Water with 10 mM Ammonium

Formate and 0.1% Formic Acid

Gradient 95% B to 50% B over 10 minutes

Flow Rate 0.3 mL/min

Column Temperature 30°C

Injection Volume 5 µL

Detection UV at 210 nm

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b022300?utm_src=pdf-body
https://www.benchchem.com/product/b022300?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Presentation
The following table summarizes the expected quantitative data for the described HPLC

method.

Table 3: Method Performance Characteristics

Parameter Expected Value

Retention Time
Approximately 4-6 minutes (highly dependent on

the specific HILIC column and gradient)

Linearity (R²) > 0.995

Limit of Detection (LOD) < 1 µg/mL

Limit of Quantification (LOQ) < 5 µg/mL

Precision (%RSD) < 5%

Accuracy (% Recovery) 95-105%

Visualization
The following diagrams illustrate the experimental workflow for the HPLC analysis of D-
Saccharic acid 1,4-lactone hydrate.
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Caption: Experimental workflow for HPLC analysis.
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Retention Mechanism:
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Caption: Principle of HILIC retention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b022300?utm_src=pdf-body-img
https://www.benchchem.com/product/b022300?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/d-saccharic-acid-1-4-lactone-monohydrate.html
https://www.benchchem.com/product/b022300#hplc-analysis-of-d-saccharic-acid-1-4-lactone-hydrate
https://www.benchchem.com/product/b022300#hplc-analysis-of-d-saccharic-acid-1-4-lactone-hydrate
https://www.benchchem.com/product/b022300#hplc-analysis-of-d-saccharic-acid-1-4-lactone-hydrate
https://www.benchchem.com/product/b022300#hplc-analysis-of-d-saccharic-acid-1-4-lactone-hydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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